Cas no 1223857-62-2 (4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• CAS No: 1223857-62-2
• MF: C₂₃H₁₅ClFN₃S
• MW: 419.9017
• CID: 5344797
• Update Time: 2025-05-21

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloro-4-fluorophenyl)methylsulfanyl]-2-naphthalen-1-ylpyrazolo[1,5-a]pyrazine
• 4-[(2-chloro-4-fluorobenzyl)thio]-2-(1-naphthyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-CHLORO-4-FLUOROPHENYL)METHYL]SULFANYL}-2-(NAPHTHALEN-1-YL)PYRAZOLO[1,5-A]PYRAZINE
• STL082069
• 4-((2-chloro-4-fluorobenzyl)thio)-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• 4-[(2-chloro-4-fluorobenzyl)sulfanyl]-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C23H15ClFN3S/c24-20-12-17(25)9-8-16(20)14-29-23-22-13-21(27-28(22)11-10-26-23)19-7-3-5-15-4-1-2-6-18(15)19/h1-13H,14H2
• InChI Key： KGSKIPBLGCEQJW-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])SC1C2=C([H])C(C3=C([H])C([H])=C([H])C4=C([H])C([H])=C([H])C([H])=C34)=NN2C([H])=C([H])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 554
• XLogP3: 6
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine

Chemical Profile of 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine (CAS No: 1223857-62-2)

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine, identified by its CAS number 1223857-62-2, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrazine scaffold, which is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a naphthalene ring and a sulfanyl group appended to the pyrazole core further enhances its potential as a pharmacophore.

The molecular structure of this compound features a 2-chloro-4-fluorophenylmethyl sulfanyl substituent at the 4-position of the pyrazolo[1,5-a]pyrazine core, which is connected to a naphthalen-1-yl group at the 2-position. This arrangement creates a multi-functionalized molecule with distinct electronic and steric properties that can influence its interactions with biological targets. The chloro and fluoro substituents on the aromatic ring are particularly noteworthy, as they are commonly employed in drug design to modulate lipophilicity, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the sulfanyl group and the naphthalene moiety may interact with specific amino acid residues in protein binding pockets, leading to potent inhibition of key enzymes involved in disease pathways. For instance, preliminary computational studies have indicated that this compound could potentially bind to enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses.

The synthesis of 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the compound. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of this compound. Initial assays have shown promising activity against certain cancer cell lines, suggesting its role as a lead compound for further development. The pyrazolo[1,5-a]pyrazine core is known to exhibit kinase inhibition properties, and the presence of additional substituents may enhance selectivity against specific isoforms. Additionally, the naphthalen-1-yl group may contribute to improved solubility and bioavailability, critical factors for drug efficacy.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. By comparing its structure with established drugs, researchers can identify potential mechanisms of action and predict side effects. For example, compounds with similar scaffolds have been reported to modulate signaling pathways involving growth factors and cytokines, which are central to various diseases. Further investigation into the pharmacodynamics of 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine could uncover novel therapeutic strategies.

The role of CAS No: 1223857-62-2 in drug discovery is not only limited to its inherent biological activity but also serves as a valuable scaffold for derivative design. By modifying specific substituents or introducing new functional groups, chemists can generate libraries of compounds with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The flexibility offered by this scaffold allows for rapid exploration of structure-activity relationships (SAR), accelerating the drug development process.

Regulatory considerations are also crucial when evaluating new chemical entities like 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet quality standards required for preclinical and clinical studies. Additionally, toxicity assessments must be conducted to evaluate potential adverse effects before moving into human trials. These studies provide critical data for regulatory submissions and help ensure patient safety.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like this are designed and evaluated. Predictive models can identify promising candidates based on their structural features alone, significantly reducing the time and cost associated with traditional screening methods. As computational power increases, so does the accuracy of these models in predicting biological activity. This synergy between experimental chemistry and computational biology holds great promise for accelerating the development of novel therapeutics.

In conclusion,4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazine (CAS No: 1223857-62-2) represents a compelling example of how structural complexity can be leveraged to develop innovative medicines. Its unique scaffold combined with promising preclinical data positions it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs across multiple therapeutic areas.